Cas no 595-40-4 (L-Isovaline)

L-Isovaline structure
L-Isovaline structure
Product Name:L-Isovaline
CAS No:595-40-4
MF:C5H11NO2
MW:117.146341562271
MDL:MFCD00145255
CID:38646
Update Time:2025-04-18

L-Isovaline Chemical and Physical Properties

Names and Identifiers

    • L-Isovaline
    • (S)-2-Amino-2-methylbutanoic acid
    • D-Isovaline
    • H-alpha-Et-D-Ala-OH
    • L(+)-Isovaline Monohydrate
    • MDL: MFCD00145255
    • Inchi: 1S/C5H11NO2/c1-3-5(2,6)4(7)8/h3,6H2,1-2H3,(H,7,8)/t5-/m0/s1
    • InChI Key: GCHPUFAZSONQIV-YFKPBYRVSA-N
    • SMILES: OC([C@](C)(CC)N)=O

Computed Properties

  • Exact Mass: 135.09000
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.2000 (estimate)
  • Melting Point: 289.39°C (estimate)
  • Boiling Point: 213.6°C at 760 mmHg
  • Refractive Index: 1.4650 (estimate)
  • PSA: 72.55000
  • LogP: 0.83440
  • Specific Rotation: D25 +11.13° (c = 5 in H2O)

L-Isovaline Security Information

L-Isovaline Pricemore >>

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abcr
AB259182-1 g
(S)-alpha-Ethylalanine (H-Iva-OH); .
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€297.00 2023-07-20
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